3-Bromo-2-(2-methoxy-ethyl)-thiophene

• Molecular Formula: C7H9BrOS
• Molecular Weight: 221.12 g/mol
• IUPAC Name: 3-bromo-2-(2-methoxyethyl)thiophene
• InChI: InChI=1S/C7H9BrOS/c1-9-4-2-7-6(8)3-5-10-7/h3,5H,2,4H2,1H3
• InChI Key: BZVSLZYDQZMBGB-UHFFFAOYSA-N
• Canonical SMILES: COCCC1=C(C=CS1)Br

Description

3-Bromo-2-(2-methoxy-ethyl)-thiophene is a useful research compound. Its molecular formula is C7H9BrOS and its molecular weight is 221.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 2,3-dibromothiophene (12.6 g, 50 mmol) in THF abs. (125 mL) was added at −75° C. n-BuLi (1.6M/hexane, 31 mL) over 30 minutes. The reaction mixture was further stirred at −75° C. for 30 minutes, and p-toluenesulfonic acid-2-methoxyethylester (11.8 g, 50 mmol) was added dropwise over 1 h. The mixture stirred for 2 h without cooling, quenched with brine, and extracted with ether. The organics were washed, dried, and concentrated. The residue was chromatographed on silica gel using heptane/ethyl acetate as eluent to obtain 3-bromo-2-(2-methoxy-ethyl)-thiophene (1.8 g) as a colorless liquid. MS (EI): 221.1 (M)

Synthesis routes and methods II

Procedure details